Cas no 2172168-99-7 (2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane)

• Product Name: 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172168-99-7
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6099974
• PubChem ID: 165607143
• Update Time: 2025-07-16

2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane
• EN300-1280227
• 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane
• 2172168-99-7

• Inchi： 1S/C16H31NO/c1-5-15(6-2)11-12-17-16(18-15)9-7-14(8-10-16)13(3)4/h13-14,17H,5-12H2,1-4H3
• InChI Key： ZULGKUJNUPELNI-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)CCNC21CCC(C(C)C)CC2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane

Introduction to 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172168-99-7)

2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane, with the CAS number 2172168-99-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for drug design and development.

The chemical structure of 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane consists of a spirocyclic core with an oxirane ring and an azacycle, linked by a central carbon atom. The presence of the oxirane ring and the azacycle imparts unique chemical reactivity and biological properties to the molecule. The diethyl and isopropyl substituents on the spirocyclic core further enhance its lipophilicity and stability, which are crucial factors for its potential use in pharmaceutical applications.

Recent studies have highlighted the potential of 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are key factors in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory disorders. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane have been extensively studied to assess its suitability for drug development. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-diethyl-9-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 2,2-diethyl-9-(propan-2-y l)-1-o xa - 5 -aza spiro [ 5 . 5 ] und ec ane (CAS No . 2 17 2 168 - 9 9 - 7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.